2-[(4-Methylbenzyl)oxy]benzaldehyde

• IUPAC Name: 2-[(4-methylphenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C15H14O2/c1-12-6-8-13(9-7-12)11-17-15-5-3-2-4-14(15)10-16/h2-10H,11H2,1H3
• InChI Key: KLZXAPCLPREJOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2C=O
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID90351215
• Molecular Weight: 226.27 g/mol
• CAS No.: 85825-85-0

Description

2-[(4-Methylbenzyl)oxy]benzaldehyde, also known as 4-Methylbenzyloxybenzaldehyde (4MBzOBA), is an aromatic aldehyde commonly used in the synthesis of various compounds. It is a versatile starting material for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and biocides. 4MBzOBA has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Catalytic Hydrogenation/Hydrogenolysis : The gas-phase hydrogenation/hydrogenolysis of benzaldehyde derivatives, including those similar to 2-[(4-Methylbenzyl)oxy]benzaldehyde, has been studied for its implications in catalysis. For example, Keane (1997) investigated the reaction over a Ni/SiO2 catalyst, focusing on the hydrogenation and hydrogenolysis of the C=O and aryl-carbonyl C-C bonds (Keane, 1997).

• Photocatalytic Oxidation : Photocatalytic oxidation of benzyl alcohol derivatives to corresponding aldehydes under O2 atmosphere and visible light irradiation has been explored. Higashimoto et al. (2009) demonstrated this process using TiO2 photocatalyst, which is relevant for understanding the photochemical properties of similar compounds (Higashimoto et al., 2009).

• Synthesis of Aviation Fuels : The synthesis of high-density aviation fuels using methyl benzaldehydes, including derivatives similar to this compound, has been researched. Xu et al. (2018) developed a two-step process for synthesizing tricyclic alkanes from these compounds, highlighting their potential in sustainable fuel production (Xu et al., 2018).

• Influence on Haemoglobin : Research has also been conducted on substituted benzaldehydes designed to increase the oxygen affinity of human haemoglobin. Beddell et al. (1984) studied the effects of such compounds on the oxygen saturation curve of haemoglobin, which is significant for medical applications like treating sickle cell disease (Beddell et al., 1984).

• Catalysis and Organic Synthesis : The role of benzaldehyde derivatives in catalysis and organic synthesis has been widely studied. For instance, the use of these compounds as linkers in solid-phase organic synthesis has been explored by Swayze (1997), providing insights into their utility in chemical synthesis (Swayze, 1997).

Safety and Hazards

The safety data sheet for “2-[(4-Methylbenzyl)oxy]benzaldehyde” can be found online. It’s always important to handle chemicals with appropriate safety measures.